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Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

Technical Support Center: Investigating Fungal
Resistance to Natamycin
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource for investigating the potential for fungal

resistance development to Natamycin. The information is presented in a question-and-answer

format, including troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and quantitative data to support your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Natamycin?

A1: Natamycin is a polyene macrolide antifungal agent.[1] Its primary mechanism involves

specifically binding to ergosterol, a vital component of the fungal cell membrane.[1] Unlike

some other polyenes, Natamycin does not create pores in the membrane. Instead, this binding

inhibits essential cellular processes, including the function of amino acid and glucose transport

proteins and vacuole fusion, ultimately leading to the inhibition of fungal growth.[1] This
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targeted action against ergosterol, which is absent in mammalian cells, contributes to its

selective toxicity.

Q2: Is the development of fungal resistance to Natamycin a significant concern?

A2: While Natamycin has been used for decades with a low reported incidence of resistance,

studies have shown that tolerance can be induced under specific laboratory conditions.[2][3]

Prolonged and continuous exposure to increasing concentrations of Natamycin can lead to an

increase in the Minimum Inhibitory Concentration (MIC) in various fungal species.[2]

Additionally, some clinical studies have observed a gradual increase in Natamycin resistance in

fungal isolates over time.[3] Therefore, monitoring for and understanding the potential for

resistance development is crucial.

Q3: What are the known or suspected molecular mechanisms of resistance to Natamycin?

A3: The molecular mechanisms of Natamycin resistance are not as extensively studied as

those for other antifungals like azoles. However, based on its mechanism of action and

research on other polyenes, potential resistance mechanisms include:

Alterations in the Ergosterol Biosynthesis Pathway: Mutations in genes of the ergosterol

biosynthesis pathway, such as ERG genes, can lead to a reduced ergosterol content in the

fungal cell membrane or the production of altered sterols. This can decrease the binding

affinity of Natamycin to its target.

Increased Efflux Pump Activity: Overexpression of efflux pumps, belonging to the ATP-

Binding Cassette (ABC) and Major Facilitator Superfamily (MFS) transporters, can actively

pump Natamycin out of the fungal cell, reducing its intracellular concentration to sub-lethal

levels.[4][5]

Enzymatic Degradation: A unique mechanism of resistance has been identified in Penicillium

discolor, which involves the secretion of an enzyme capable of degrading Natamycin.[6]

Q4: What are the optimal conditions for preparing and storing Natamycin solutions for in vitro

experiments?

A4: Natamycin has low solubility in water. For in vitro assays, it is recommended to prepare a

concentrated stock solution in 100% dimethyl sulfoxide (DMSO). This stock solution should be
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stored in aliquots at -20°C and protected from light to avoid degradation.[7] When preparing

working solutions in culture media, the final DMSO concentration should not exceed 1%, as

higher concentrations can inhibit fungal growth. Natamycin is most stable in a pH range of 5 to

9 and is sensitive to UV light and fluorescent light, so solutions and plates should be protected

from light.[8]

Data Presentation: Natamycin MIC Ranges
The following tables summarize the Minimum Inhibitory Concentration (MIC) values of

Natamycin against various fungal species, compiled from multiple studies. These values can

serve as a baseline for susceptibility testing experiments.

Table 1: Natamycin MIC Data for Aspergillus Species

Aspergillus
Species

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference(s)

A. flavus 8 - 64 16 - 32 32 - 64 [9][10][11]

A. fumigatus 1 - 8 4 4 [11]

A. niger 1 - 8 - - [9]

A. parasiticus - - 40.1 (average) [12]

Table 2: Natamycin MIC Data for Fusarium Species

Fusarium
Species
Complex

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference(s)

F. solani (FSSC) 2 - 32 4 8 [9][13]

Fusarium spp.

(General)
0.25 - 16 4 - [14]

Table 3: Natamycin MIC Data for Other Fungal Genera
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Fungal
Genus/Species

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference(s)

Candida spp. 0.5 - 32 4 - [14]

Penicillium spp. 1.6 - 3.1 - - [15]

Paecilomyces

spp.
- 2.15 (average) - [12]

Rhizopus spp. - 5.80 (average) - [12]

Note: MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of the isolates

were inhibited, respectively. These values can vary depending on the specific isolates and

testing conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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